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Compound of Interest

Compound Name: Allantoate

Cat. No.: B10759256 Get Quote

Essential Safety and Handling Guide for
Allantoate
Disclaimer: No specific Safety Data Sheet (SDS) for Allantoate was found during the search.

The following safety and handling information is based on the chemical properties of

Allantoate and its conjugate acid, Allantoic acid, as well as general laboratory safety practices

for handling solid, non-volatile chemicals. Safety recommendations for the related compound

Allantoin are also used as a conservative reference. This guide is intended to provide essential,

immediate safety and logistical information. Researchers, scientists, and drug development

professionals should always perform a thorough risk assessment before handling any

chemical.

Allantoate is the conjugate base of allantoic acid and exists as a monocarboxylic acid anion. It

is a metabolite found in various organisms.[1][2]

Chemical and Physical Properties
The following table summarizes the known chemical and physical properties of Allantoate and

its parent compound, Allantoic acid.
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Property
Allantoate (Conjugate
Base)

Allantoic Acid (Parent
Compound)

Molecular Formula C₄H₇N₄O₄⁻ C₄H₈N₄O₄

Molecular Weight 175.12 g/mol 176.13 g/mol

IUPAC Name
2,2-

bis(carbamoylamino)acetate

2,2-bis(carbamoylamino)acetic

acid

CAS Number Not available 99-16-1

Appearance Solid (assumed) Crystalline solid

Water Solubility Soluble (assumed) 1 g/L at 25 °C (estimated)

Melting Point Not available 180 - 181 °C

Source: PubChem CID 5287444[1], PubChem CID 203[3], Human Metabolome Database

Personal Protective Equipment (PPE)
The following personal protective equipment is recommended when handling Allantoate,

based on standard laboratory procedures for solid chemicals and data for the related

compound Allantoin.[4][5][6]

PPE Category Recommended Equipment

Eye and Face Protection
Safety glasses with side shields or chemical

safety goggles.

Hand Protection
Chemical-resistant gloves (e.g., nitrile,

neoprene).

Body Protection Laboratory coat.

Respiratory Protection

Not generally required for small quantities in a

well-ventilated area. If dust is generated, a

NIOSH-approved N95 or higher-rated respirator

should be used.
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Operational and Disposal Plans
Handling and Storage:

Handle in a well-ventilated area, preferably in a chemical fume hood, to minimize dust

inhalation.

Avoid contact with eyes, skin, and clothing.[6]

Wash hands thoroughly after handling.

Store in a tightly closed container in a cool, dry place.[4][6]

Keep away from strong oxidizing agents.[4][6]

Emergency Procedures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention if irritation persists.

Skin Contact: Flush skin with plenty of water. Remove contaminated clothing and wash

before reuse. Get medical attention if irritation develops.[4]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Get medical attention.

Ingestion: Do NOT induce vomiting. If conscious and alert, rinse mouth and drink 2-4 cupfuls

of milk or water. Get medical attention.[4]

Disposal Plan:

Dispose of waste in accordance with all applicable federal, state, and local environmental

regulations.

Contaminated packaging should be treated as the product itself.
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Experimental Workflow for Safe Handling of
Allantoate

Workflow for Safe Handling of Allantoate
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Click to download full resolution via product page

Caption: Logical workflow for the safe handling of Allantoate in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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